Transition-metal-free chemoselective reduction of α,β-unsaturated ketones using H2O as a hydrogen source†
Organic Chemistry Frontiers Pub Date: 2023-08-11 DOI: 10.1039/D3QO00963G
Abstract
A metal-free chemoselective reduction of α,β-unsaturated carbonyl compounds using water as a hydrogen donor is described. Various functional groups attached to substrates were well tolerated to afford the corresponding products in moderate to good yields under simple reaction conditions. This reaction has great potential to be a general and practical reduction methodology in organic transformation.

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